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Compound of Interest

Compound Name: CSRM617 hydrochloride

Cat. No.: B10854413 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of CSRM617 hydrochloride, a selective small-molecule

inhibitor of the transcription factor ONECUT2.

Hazard Identification and Safety Precautions
CSRM617 hydrochloride is classified as a hazardous substance, and all personnel must be

aware of its potential risks and adhere to prescribed safety measures.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Warning[1][2]

Before handling CSRM617 hydrochloride, it is crucial to wear appropriate Personal Protective

Equipment (PPE), including safety goggles with side-shields, protective gloves, and impervious

clothing.[2] All handling should occur in a well-ventilated area or a chemical fume hood to

minimize inhalation of dust or aerosols.[3]

Step-by-Step Disposal Protocol
The disposal of CSRM617 hydrochloride must be conducted in a manner that ensures the

safety of laboratory personnel and compliance with all relevant regulations.

Experimental Protocol: Waste Segregation and Collection

Identify all waste streams: Collect all materials that have come into contact with CSRM617
hydrochloride. This includes:

Unused or expired solid compound.

Solutions containing CSRM617 hydrochloride.

Contaminated laboratory supplies such as pipette tips, gloves, vials, and bench paper.

Segregate waste: Keep CSRM617 hydrochloride waste separate from other laboratory

waste streams. Do not mix it with non-hazardous waste or other types of chemical waste

unless explicitly permitted by your institution's guidelines.[1]

Use appropriate waste containers:

Solid Waste: Place in a clearly labeled, sealed, and compatible hazardous waste

container.[1]

Liquid Waste: Collect in a dedicated, leak-proof, and clearly labeled hazardous waste

container.[1]

Experimental Protocol: Waste Labeling and Storage
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Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste".[1]

The full chemical name: "CSRM617 hydrochloride".[1]

The CAS Number: 1353749-74-2.[1][2]

Specific hazards (e.g., "Toxic," "Irritant").[1]

The accumulation start date.[1]

The name and contact information of the responsible researcher.[1]

Storage: Store the sealed and labeled hazardous waste containers in a designated, secure,

and well-ventilated satellite accumulation area.[1] This area should be away from

incompatible materials.[1]

Experimental Protocol: Arranging for Professional Disposal

Contact Environmental Health and Safety (EHS): CSRM617 waste must be disposed of by a

licensed hazardous waste disposal company.[1] Contact your institution's EHS department to

schedule a waste pickup.[1]

Provide Documentation: Furnish the EHS department or the disposal company with the

Safety Data Sheet (SDS) for CSRM617 hydrochloride.[1]

Record Keeping: Maintain a detailed log of all CSRM617 waste generated, including

quantities and disposal dates.[1] Retain all paperwork and manifests from the hazardous

waste disposal company as required by institutional and regulatory policies.[1]

The guiding principle for disposal is to "Dispose of contents/container in accordance with local

regulation".[2] Always consult your local EHS department for specific institutional requirements.

[1]

First Aid Procedures
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In the event of exposure to CSRM617 hydrochloride, the following first aid measures should

be taken immediately:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Promptly call a

physician.[2][3]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[2][3]

Inhalation

Immediately move the person to fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[2][3]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.[2][3]

Spill Management
In case of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation.[3] Absorb solutions with a finely-powdered liquid-binding material and

decontaminate surfaces by scrubbing with alcohol.[2] Dispose of all contaminated materials as

hazardous waste according to the procedures outlined above.[2]
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Caption: Workflow for the safe disposal of CSRM617 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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